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Compound of Interest

Compound Name: Thianthrene-1-boronic acid

Cat. No.: B034495

Essential Guide to Handling Thianthrene-1-boronic
Acid

This document provides crucial safety and logistical information for the handling and disposal
of Thianthrene-1-boronic acid (CAS No: 108847-76-3), a compound utilized in various

chemical syntheses. Adherence to these guidelines is vital for ensuring personnel safety and
maintaining a compliant laboratory environment.

Immediate Safety Concerns

Thianthrene-1-boronic acid is classified as a skin and eye irritant.[1][2] Direct contact may
cause skin irritation and serious eye irritation.[2] Therefore, appropriate personal protective
equipment (PPE) must be worn at all times when handling this compound.

Personal Protective Equipment (PPE)

The recommended PPE provides a barrier against dust, splashes, and accidental contact. The
level of protection should be determined by a thorough risk assessment of the specific
procedure being performed.
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Protection Type

Specific Recommendations

Rationale

Eye Protection

Chemical safety goggles or a
face shield.[3][4]

Protects against dust particles
and splashes that can cause

serious eye irritation.[2]

Hand Protection

Chemical-resistant nitrile
gloves.[2][5]

Prevents skin contact, which
can cause irritation.[2] Gloves
should be inspected before
use and disposed of if

contaminated.[6]

Respiratory Protection

Required when dusts are
generated. A NIOSH-approved
N95 respirator or equivalent is
recommended. Work should
be conducted in a well-
ventilated area, preferably a

chemical fume hood.[6]

Minimizes inhalation of dust
particles, which may cause

respiratory system irritation.[1]

Body Protection

A laboratory coat or other
protective clothing to prevent
skin contact.[3][7]

Provides a barrier against
spills and contamination of

personal clothing.

Physical and Chemical Properties

Property Value

CAS Number 108847-76-3

Molecular Formula C12HoB0O2S2[2]

Molecular Weight 260.14 g/mol

Appearance White to pale yellow crystalline powder[2]
Melting Point 146-149 °CJ[1]

Storage Class

11 (Combustible Solids)

Operational Plans
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Experimental Protocol: Weighing and Dissolving Solid
Thianthrene-1-boronic Acid

This protocol outlines the standard procedure for safely weighing and preparing a solution of
Thianthrene-1-boronic acid.

1. Preparation and Pre-Weighing:

o Ensure all required PPE (safety goggles, nitrile gloves, lab coat) is correctly worn.

o Conduct all operations within a certified chemical fume hood to minimize inhalation risk.
e Prepare a clean, dry, and appropriately sized beaker or flask for the solution.

o Place a weigh boat on an analytical balance and tare the balance.

2. Weighing the Compound:

o Carefully open the container of Thianthrene-1-boronic acid, avoiding any disturbance that
might generate dust.

e Using a clean spatula, transfer the desired amount of the solid to the tared weigh boat.

e Record the exact mass.

e Securely close the main container of Thianthrene-1-boronic acid and return it to its
designated storage location.

3. Dissolution:

o Carefully transfer the weighed solid from the weigh boat into the prepared beaker or flask.
» Add the desired solvent to the vessel in the fume hood.
« If necessary, stir the mixture using a magnetic stirrer until the solid is fully dissolved.

4. Post-Procedure:

» Dispose of the used weigh boat and any contaminated materials (e.g., disposable gloves) in
the designated hazardous waste container.[7]

e Clean the spatula and any non-disposable equipment thoroughly.

e Wash hands and face thoroughly after handling.[2]

Handling Workflow Diagram
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Caption: Workflow for handling Thianthrene-1-boronic acid.

Disposal Plan
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Proper disposal of Thianthrene-1-boronic acid and its waste is critical to prevent
environmental contamination and ensure safety.

1. Waste Segregation:

» Do not mix boronic acid waste with other chemical waste streams unless explicitly permitted
by your institution's Environmental Health and Safety (EHS) department.[6]

o Thianthrene-1-boronic acid is incompatible with strong oxidizing agents, strong acids, and
strong bases.[3] Ensure waste is stored separately from these materials.[3]

2. Containerization and Labeling:

» Collect all solid waste, including contaminated gloves, weigh paper, and excess reagent, in a
designated, chemically compatible container with a secure lid.[6][7]

o Clearly label the container with "Hazardous Waste," the full chemical name "Thianthrene-1-
boronic acid,” and any known hazards (e.g., "Irritant").[3][6]

3. Storage and Collection:

o Store the sealed waste container in a designated hazardous waste accumulation area within
the laboratory.[7] This area should be well-ventilated.

e Follow your institution's EHS guidelines for arranging hazardous waste pickup.[3] Laboratory
personnel should not transport hazardous waste outside of their designated work area.[3]

Under no circumstances should Thianthrene-1-boronic acid or its waste be disposed of in
regular laboratory trash or down the sanitary sewer.[3][8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Personal protective equipment for handling
Thianthrene-1-boronic acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b034495#personal-protective-equipment-for-handling-
thianthrene-1-boronic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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